Cas no 1368419-77-5 (1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-2-yl(methyl)amine)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-2-yl(methyl)amine
• CAS No: 1368419-77-5
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6382724
• PubChem ID: 82286584
• Update Time: 2025-10-28

1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-2-yl(methyl)amine
• [1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-2-yl](methyl)amine
• EN300-1865352
• 1368419-77-5

• Inchi： 1S/C13H19NO2/c1-13(2,14-3)9-10-4-5-11-12(8-10)16-7-6-15-11/h4-5,8,14H,6-7,9H2,1-3H3
• InChI Key： VYDHIUKIDJWHRR-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)CC(C)(C)NC

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 30.5Ų

Additional information on 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-2-yl(methyl)amine

Compound CAS No 1368419-77-5: 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-2-yl(methyl)amine

The compound with CAS No 1368419-77-5, known as 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-2-yl(methyl)amine, is a highly specialized organic compound with unique structural and functional properties. This compound belongs to the class of amines and features a complex aromatic system combined with a branched alkyl chain. Its structure consists of a benzodioxin ring system attached to a tertiary amine group, which contributes to its potential applications in various fields such as pharmaceuticals, agrochemicals, and advanced materials.

Benzodioxin derivatives have been extensively studied due to their diverse biological activities and structural versatility. The benzodioxin moiety in this compound is particularly interesting as it can act as a bioisostere for other aromatic systems, potentially enhancing the compound's pharmacokinetic properties. Recent studies have highlighted the role of such structures in modulating enzyme activities and receptor interactions, making them valuable candidates for drug discovery.

The tertiary amine group in the molecule adds another layer of complexity by introducing potential sites for hydrogen bonding and electrostatic interactions. This feature is crucial in determining the compound's solubility, stability, and bioavailability. Researchers have explored the use of such amine-containing compounds in the development of novel catalysts and chiral auxiliaries, which are essential in asymmetric synthesis.

From a synthetic perspective, the preparation of 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-2-yl(methyl)amine involves multi-step reactions that require precise control over regioselectivity and stereochemistry. Recent advancements in catalytic asymmetric synthesis have enabled more efficient routes to such complex molecules. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the benzodioxin ring system with high fidelity.

In terms of applications, this compound has shown promise in several areas. In the pharmaceutical industry, its unique structure makes it a potential candidate for drug delivery systems and targeted therapies. Additionally, its ability to form stable complexes with metal ions has led to investigations into its use in coordination chemistry and materials science.

Recent research has also focused on the environmental impact of such compounds. Studies have demonstrated that benzodioxin derivatives can exhibit varying degrees of biodegradability depending on their substituents. Understanding these properties is critical for ensuring the sustainable use of such compounds in industrial applications.

In conclusion, CAS No 1368419-77-5, or 1-(2,3-dihydro-1,4-benzodioxin-6-yli)-2-methylpropane 2 yl (methyl) amine, represents a fascinating example of how structural complexity can lead to diverse functional properties. Its potential applications span multiple disciplines, and ongoing research continues to uncover new insights into its chemistry and utility.